![molecular formula C23H23N3O2S B2627539 N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide CAS No. 897462-36-1](/img/structure/B2627539.png)
N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide, also known as DMIMT, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. DMIMT belongs to the class of imidazo[2,1-b]thiazole derivatives, which have been found to exhibit various biological activities such as anti-inflammatory, analgesic, and antitumor effects.
Scientific Research Applications
1. Anticancer Activity
Compounds with imidazo[2,1-b]thiazole scaffolds, similar to the queried compound, have been synthesized and tested for cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231. These compounds have shown potential as inhibitors and exhibit selective cytotoxicity against certain cancer cell lines (Ding et al., 2012).
2. Synthesis and Anticancer Properties
Related compounds, such as 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives, have been synthesized and shown to exhibit significant anticancer activities against a variety of cancer cell lines, with some compounds displaying high activity particularly against melanoma-type cell lines (Duran & Demirayak, 2012).
3. Antimicrobial and Chemotherapeutic Potential
Studies have also focused on the synthesis of alkoxyphthalimide derivatives of 3-(4-substituted phenyl)-6,6-diphenyl-3,3a-dihydro-2H-imidazo[2,1-b]pyrazolo[3,4-d][1,3]thiazol-7(6H)-one, exploring their potential as antimicrobial agents and chemotherapeutic compounds (Dangi, Hussain & Talesara, 2011).
4. EGFR Inhibition and Antitumor Activity
Benzo[4,5]imidazo[2,1-b]thiazole derivatives, structurally related to the queried compound, have been synthesized and evaluated for their antitumor activity and EGFR inhibitory activities. These compounds have shown significant antitumor activity against certain human cancer cell lines (Deng et al., 2019).
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O2S/c1-4-28-19-10-8-17(9-11-19)21-13-26-18(14-29-23(26)25-21)12-22(27)24-20-7-5-6-15(2)16(20)3/h5-11,13-14H,4,12H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZOAOJNDMHCQRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NC4=CC=CC(=C4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dimethylphenyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.